Cas no 2418695-89-1 (Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate
• CAS No: 2418695-89-1
• MF: C₁₈H₂₆FN₅O₄S
• MW: 427.493546009064
• CID: 5678477
• PubChem ID: 165776132
• Update Time: 2025-05-24

Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630559
• 2418695-89-1
• tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate
• Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate

• Inchi： 1S/C18H26FN5O4S/c1-12-14(10-15(29(19,26)27)13(2)16(12)21-22-20)11-23-6-8-24(9-7-23)17(25)28-18(3,4)5/h10H,6-9,11H2,1-5H3
• InChI Key： TVUONGYBRVCDFR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C(C)=C(C=1)CN1CCN(C(=O)OC(C)(C)C)CC1)N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Exact Mass: 427.16895366g/mol
• Monoisotopic Mass: 427.16895366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.7Ų

Additional information on Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate

Research Brief on Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate (CAS: 2418695-89-1)

The compound Tert-butyl 4-{[3-azido-5-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate (CAS: 2418695-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of this compound as a versatile intermediate in the synthesis of bioactive molecules. The presence of both an azido group and a fluorosulfonyl moiety in its structure allows for diverse chemical transformations, making it a valuable building block for the development of novel therapeutic agents. Researchers have successfully employed this compound in click chemistry reactions, leveraging the azido group for bioorthogonal labeling and conjugation with biomolecules.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The fluorosulfonyl group was found to enhance the electrophilic reactivity of the compound, facilitating its covalent binding to nucleophilic residues in target proteins. This property has opened new avenues for the design of covalent inhibitors with improved potency and selectivity.

Another notable application of this compound lies in the field of chemical proteomics. A recent report in ACS Chemical Biology demonstrated its use as a photoaffinity probe for identifying and characterizing small-molecule binding sites in complex biological systems. The azido group enables photo-crosslinking, while the fluorosulfonyl moiety allows for subsequent enrichment and identification of target proteins, providing valuable insights into drug-target interactions.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in the piperazine moiety offers advantages in terms of stability and deprotection conditions. This feature has been exploited in multi-step synthetic routes, where the compound serves as a protected intermediate that can be further functionalized at later stages. Recent advances in flow chemistry have also enabled the scalable synthesis of this compound, addressing previous challenges associated with its production on a larger scale.

While the compound shows promise in various applications, researchers have also investigated its stability and potential limitations. Studies have indicated that the fluorosulfonyl group may undergo hydrolysis under certain conditions, necessitating careful handling and storage. However, this reactivity can be strategically utilized in prodrug design, where controlled release of active species is desired.

Looking ahead, the unique combination of functional groups in this compound continues to inspire innovative applications in chemical biology. Ongoing research is exploring its potential in targeted drug delivery systems, where the azido group could enable site-specific conjugation with antibodies or other targeting moieties. Additionally, its role in the development of covalent drugs for challenging targets, such as transcription factors and scaffolding proteins, represents an exciting frontier in medicinal chemistry.